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Compound of Interest
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Cat. No.: B12371349

A deep dive into the architecture and operational policies of Autonomous System Numbers
(ASNSs) reveals the foundational structures of the internet. This guide provides a comparative
analysis of AS28370, operated by the Brazilian telecommunications company Guifami
Informatica LTDA (also known as 3AX Telecom), and AS15169, the primary ASN for Google's
global network. This comparison is intended for network researchers, infrastructure engineers,
and professionals in the digital services industry to understand the differing scales and
philosophies of a regional service provider versus a global content and cloud giant.

Quantitative Network Overview

The following table summarizes the key quantitative metrics for AS28370 and Google's
AS15169, offering a side-by-side view of their network presence and peering strategies.
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Metric

AS28370 (Guifami
Informatica LTDA)

AS15169 (Google LLC)

Peering Policy

Open

Selective

Approximate Traffic Levels

200-300 Gbps

Not Publicly Disclosed
(Estimated in Exabits per day)

Geographic Scope

Regional (Brazil)

Global

Public Peering Exchange

Primarily at Equinix S&o Paulo
and IX.br (PTT.br) S&o

Extensive global presence at

major Internet Exchange

Points .

Paulo[1] Points
IPv4 Prefixes ~500[1] Tens of thousands
IPv6 Prefixes ~500[1] Tens of thousands

Network Type

Network Service Provider
(NSP)[1]

Content Delivery Network
(CDN), Cloud Services

Provider

Experimental Protocols for Performance

Comparison

To empirically evaluate the performance of these two distinct networks, a series of standardized

tests can be conducted. These protocols are designed to measure key performance indicators

relevant to end-user experience and network reliability.

1. Latency Measurement:

o Objective: To measure the round-trip time (RTT) for data packets to travel from a source to a

destination server within each ASN and back.

o Methodology:

o Deploy measurement probes in various geographic locations, with a focus on South

America for a balanced comparison with AS28370's primary region of operation.
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o From each probe, send a continuous stream of ICMP echo requests (pings) and TCP SYN
packets to a set of target IP addresses known to be within AS28370 and AS151609.

o Collect and average the RTT values over a 24-hour period to account for variations in
network load.

o Repeat measurements at regular intervals (e.g., hourly) to identify peak and off-peak
latency.

2. Packet Loss Analysis:

¢ Objective: To determine the percentage of data packets that are lost during transit within
each ASN.

» Methodology:

o Using the same measurement probes and target servers as in the latency test, send a
known number of UDP packets of a fixed size.

o At the destination server, record the number of received packets.

o The packet loss percentage is calculated as: ((Number of Sent Packets - Number of
Received Packets) / Number of Sent Packets) * 100.

o Conduct this test under varying network conditions to assess performance under stress.
3. Throughput Evaluation:

o Objective: To measure the maximum rate of data transfer between a client and a server
within each ASN.

o Methodology:
o Utilize tools like iPerf3 to establish a client-server testing environment.

o The iPerf3 client will be run from the geographically distributed measurement probes, and
iPerf3 servers will be set up on infrastructure within both ASNs.
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o Initiate TCP and UDP data transfers for a sustained period (e.g., 60 seconds) to measure
the achievable bandwidth.

o Tests should be conducted for both single and multiple parallel streams to assess the
network's ability to handle concurrent data flows.

Visualizing Network Comparison

The following diagrams illustrate the conceptual differences in peering relationships and a
hypothetical experimental workflow for comparing the two ASNSs.
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A simplified view of Google's selective peering versus AS28370's open peering policy.
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A high-level workflow for conducting a comparative performance analysis of the two ASNSs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Telecommunications
Provider AS28370 and Google's AS15169]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371349#a-comparative-analysis-of-as1928370-
and-google-s-asn]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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